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Introduction

This document provides a comprehensive protocol for conducting stability testing on
SAR107375E Impurity 14-d8, a deuterated impurity of the pharmaceutical compound
SAR107375E. The stability of impurities is a critical factor in drug development and
manufacturing, as it can impact the safety and efficacy of the final drug product. This protocol is
designed to meet the standards outlined in regulatory guidelines such as those from the
International Council for Harmonisation (ICH). The procedures detailed herein will establish the
intrinsic stability of the molecule and identify potential degradation products.

Purpose

The primary purpose of this stability testing protocol is to evaluate the intrinsic stability of
SAR107375E Impurity 14-d8 under various environmental conditions, including thermal
stress, humidity, oxidative stress, and photolytic stress. This study will help to identify
degradation pathways and validate the stability-indicating power of the analytical methods
used.

Scope
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This protocol applies to the formal stability testing of isolated SAR107375E Impurity 14-d8.

The results are intended to support drug development activities, including formulation

development, packaging selection, and the establishment of re-test periods.

Experimental Protocols
Materials and Equipment

Test Substance: SAR107375E Impurity 14-d8 (purity >98%)

Reagents: Hydrochloric acid (HCI), Sodium hydroxide (NaOH), Hydrogen peroxide (H202),
Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade), Formic acid (LC-
MS grade).

Equipment: HPLC-UV/MS system, photostability chamber, temperature and humidity
controlled stability chambers, pH meter, analytical balance, Class A volumetric glassware.

Analytical Methodology

A stability-indicating HPLC-UV/MS method should be used for the analysis of SAR107375E
Impurity 14-d8 and its degradation products.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 pum)

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient: A suitable gradient to resolve the main peak from all degradation products.
Flow Rate: 1.0 mL/min

Detection: UV at a suitable wavelength and Mass Spectrometry for peak identification.
Injection Volume: 10 pL

Column Temperature: 30 °C

Stress Testing (Forced Degradation)
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Stress testing is performed on a single batch to identify potential degradation products and
pathways.[1]

» Hydrolytic Degradation:

o

Prepare solutions of the impurity in 0.1 N HCI, water, and 0.1 N NaOH.

Incubate the solutions at 60 °C for 48 hours.

[¢]

o

Withdraw samples at 0, 6, 24, and 48 hours.

[e]

Neutralize the acidic and basic samples before analysis.

o

Analyze all samples by HPLC-UV/MS.

o Oxidative Degradation:

[e]

Prepare a solution of the impurity in a 3% hydrogen peroxide solution.

[e]

Store the solution at room temperature for 48 hours, protected from light.

o

Withdraw samples at 0, 6, 24, and 48 hours.

[¢]

Analyze all samples by HPLC-UV/MS.

o Thermal Degradation:
o Place the solid impurity in a stability chamber at 80 °C / 75% RH for 7 days.
o Withdraw samples at 0, 1, 3, and 7 days.
o Prepare solutions of the solid samples and analyze by HPLC-UV/MS.

o Photostability Testing:

o Expose the solid impurity and a solution of the impurity to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy
of not less than 200 watt hours/square meter.
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o A control sample should be stored under the same conditions but protected from light.

o Analyze the exposed and control samples by HPLC-UV/MS.

Long-Term and Accelerated Stability Testing

Long-term and accelerated stability studies are conducted to determine the re-test period or
shelf life.[1]

o Storage Conditions:
o Long-Term: 25°C +2 °C/60% RH = 5% RH
o Accelerated: 40 °C £ 2 °C/ 75% RH = 5% RH
e Procedure:

o Place multiple aliquots of the impurity in appropriate containers and store them in the
specified stability chambers.

o Withdraw samples at the time points indicated in the data tables below.

o Analyze the samples for appearance, purity, and degradation products using the validated
HPLC-UV/MS method.

Data Presentation

The results of the stability studies should be summarized in the following tables.

Table 1: Summary of Stress Testing Results
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Major
Stress . . Degradation Mass Balance
. Duration Purity (%)
Condition Product(s) (%)
(RRT)
0.1 N HCI (60
48 hours
OC)
Water (60 °C) 48 hours
0.1 N NaOH (60
48 hours
OC)
3% H202 (RT) 48 hours
Thermal
7 days
(80°C/75%RH)
Photolytic (Solid)  1.2M lux hrs
Photolytic
] 1.2M lux hrs
(Solution)
Table 2: Long-Term Stability Data (25 °C / 60% RH)
Time Point . Individual Total
Appearance Purity (%) . .
(Months) Impurity (%) Impurities (%)
0
3
6
9
12
18
24
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Table 3: Accelerated Stability Data (40 °C / 75% RH)

Time Point . Individual Total
Appearance Purity (%) . .
(Months) Impurity (%) Impurities (%)

0

1

Visualization

The following diagram illustrates the general workflow for the stability testing of SAR107375E
Impurity 14-d8.
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Sample Preparation & Initial Analysis
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Caption: Workflow for the stability testing of a pharmaceutical impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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